Cas no 1804343-91-6 (Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804343-91-6
• MF: C₉H₆F₃IN₂O₅
• MW: 406.054025173187
• CID: 4834981
• Update Time: 2025-08-05

Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H6F3IN2O5/c1-2-19-8(16)4-3-5(15(17)18)14-7(6(4)13)20-9(10,11)12/h3H,2H2,1H3
• InChI Key： ZQCHNOPNHWKJQY-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1C(=O)OCC)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 3.4
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate

Introduction to Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804343-91-6)

Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804343-91-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including as an intermediate in the synthesis of bioactive molecules and as a building block in the development of novel therapeutic agents.

The molecular structure of Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate is composed of a pyridine ring substituted with an iodo group, a nitro group, and a trifluoromethoxy group, along with an ethyl ester moiety. These functional groups contribute to the compound's reactivity and stability, making it a valuable starting material for further chemical transformations.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of the trifluoromethoxy group in Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate can enhance the lipophilicity and metabolic stability of derived molecules, which are crucial properties for optimizing drug candidates. Additionally, the iodo group can serve as a versatile handle for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In the context of medicinal chemistry, Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate has been explored as a key intermediate in the synthesis of compounds targeting various therapeutic areas. For instance, researchers have utilized this compound to develop inhibitors of specific enzymes involved in cancer pathways. The nitro group can be reduced to an amino group, which can then be further modified to introduce additional functionalities that enhance the potency and selectivity of the final product.

Furthermore, the iodo group in Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate can be readily displaced by nucleophiles, facilitating cross-coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination. These reactions are widely used in the synthesis of complex organic molecules and have been instrumental in the development of numerous pharmaceuticals.

The versatility of Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate extends beyond its use as an intermediate. It has also been investigated for its potential as a ligand in metal-catalyzed reactions. The presence of multiple functional groups allows for fine-tuning of ligand properties, which can significantly impact catalytic activity and selectivity. This makes it an attractive candidate for developing new catalysts with enhanced performance.

In addition to its synthetic applications, Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate has shown promise in biological studies. Preliminary data suggest that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. The mechanism of action is thought to involve disruption of key signaling pathways involved in cell growth and survival. Further research is ongoing to elucidate the specific molecular targets and to optimize lead compounds for preclinical evaluation.

The safety profile of Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate is another important consideration. While detailed toxicological studies are still underway, initial assessments indicate that this compound is relatively stable under standard laboratory conditions and does not pose significant hazards when handled properly. However, standard precautions should always be followed when working with any chemical reagent to ensure laboratory safety.

In conclusion, Ethyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804343-91-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for the synthesis of bioactive molecules and novel therapeutic agents. Ongoing research continues to uncover new opportunities for its use in drug discovery and development.